[5-(4-Ethylphenyl)-7-{[(4-fluorophenyl)methyl]sulfanyl}-14-methyl-2-oxa-4,6,13-triazatricyclo[8.4.0.0^{3,8}]tetradeca-1(10),3(8),4,6,11,13-hexaen-11-yl]methanol

• IUPAC Name: [5-(4-ethylphenyl)-7-[(4-fluorophenyl)methylsulfanyl]-14-methyl-2-oxa-4,6,13-triazatricyclo[8.4.0.03,8]tetradeca-1(10),3(8),4,6,11,13-hexaen-11-yl]methanol
• InChI: InChI=1S/C27H24FN3O2S/c1-3-17-4-8-19(9-5-17)25-30-26-23(12-22-20(14-32)13-29-16(2)24(22)33-26)27(31-25)34-15-18-6-10-21(28)11-7-18/h4-11,13,32H,3,12,14-15H2,1-2H3
• InChI Key: XPQYTQDQMGXMIZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2=NC3=C(CC4=C(O3)C(=NC=C4CO)C)C(=N2)SCC5=CC=C(C=C5)F
• Molecular Formula: C27H24FN3O2S
• Molecular Weight: 473.6 g/mol

Description

The compound [5-(4-Ethylphenyl)-7-{[(4-fluorophenyl)methyl]sulfanyl}-14-methyl-2-oxa-4,6,13-triazatricyclo[8.4.0.0^{3,8}]tetradeca-1(10),3(8),4,6,11,13-hexaen-11-yl]methanol has a CAS No. 892415-79-1. Its molecular formula is C27H24FN3O2S.

Scientific Research Applications

Synthesis and Chemical Properties

Recent studies highlight innovative methods for synthesizing complex molecules, including those with fluoro and sulfanyl groups, which are crucial for pharmaceuticals and materials science. For example, Moreno-Fuquen et al. (2019) developed an efficient approach for the regioselective synthesis of heterocyclic amides through microwave-assisted Fries rearrangement under catalyst- and solvent-free conditions, indicating the potential for synthesizing complex molecules efficiently and sustainably (Moreno-Fuquen et al., 2019). Clerici, Gelmi, and Pocar (1999) described a convenient synthesis route for 2-sulfanyl-1-aminocyclopropanecarboxylic acid derivatives, showcasing the versatility in constructing complex molecules with potential bioactivity (Clerici, Gelmi, & Pocar, 1999).

Medicinal Chemistry and Biological Activities

In medicinal chemistry, the design and synthesis of molecules with specific biological activities are paramount. For instance, Han et al. (2018) synthesized a novel series of naproxen derivatives, including those with fluoro and sulfanyl groups, evaluated for anticancer activity, indicating the therapeutic potential of complex molecules (Han et al., 2018). Similarly, Sarac (2020) explored the synthesis, spectroscopic properties, and biological activities of a complex triazol sulfanyl compound, further underscoring the importance of such molecules in developing new therapeutics (Sarac, 2020).

Material Science and Catalysis

Complex molecules also find applications in material science and catalysis. Li et al. (2019) demonstrated the use of biochar-based hydrophobic benzenesulfonic acid as an efficient catalyst for biofuel production, highlighting the role of sophisticated molecular design in environmental sustainability and energy production (Li et al., 2019).